ethyl 4-({4-[5-(4-methylbenzylidene)-4-oxo-2-thioxo-1,3-thiazolidin-3-yl]butanoyl}amino)benzoate

• IUPAC Name: ethyl 4-[4-[(5Z)-5-[(4-methylphenyl)methylidene]-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl]butanoylamino]benzoate
• InChI: InChI=1S/C24H24N2O4S2/c1-3-30-23(29)18-10-12-19(13-11-18)25-21(27)5-4-14-26-22(28)20(32-24(26)31)15-17-8-6-16(2)7-9-17/h6-13,15H,3-5,14H2,1-2H3,(H,25,27)/b20-15-
• InChI Key: FBYDDSQSTCBIST-HKWRFOASSA-N
• Canonical SMILES: CCOC(=O)C1=CC=C(C=C1)NC(=O)CCCN2C(=O)C(=CC3=CC=C(C=C3)C)SC2=S
• Isomeric SMILES: CCOC(=O)C1=CC=C(C=C1)NC(=O)CCCN2C(=O)/C(=C/C3=CC=C(C=C3)C)/SC2=S
• Molecular Formula: C24H24N2O4S2
• Molecular Weight: 468.6 g/mol

Description

Ethyl benzoate compounds are generally used in a variety of applications due to their stability and reactivity. They are often used in the synthesis of other complex organic compounds.

Synthesis Analysis

The synthesis of similar compounds often involves the reaction of an amine with a carboxylic acid or its derivatives. The exact method would depend on the specific reactants and conditions.

Molecular Structure Analysis

The molecular structure of a compound can be determined using various spectroscopic methods such as NMR, IR, and mass spectrometry. The exact structure would depend on the specific atoms and functional groups present in the molecule.

Chemical Reactions Analysis

Ethyl benzoate compounds can undergo a variety of reactions, including hydrolysis, reduction, and reactions with organometallic compounds. The exact reactions would depend on the specific structure of the compound.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound depend on its specific structure. These might include its melting point, boiling point, solubility in various solvents, and reactivity with other compounds.

Mechanism of Action

The mechanism of action of a compound depends on its structure and the system in which it is used. For example, some ethyl benzoate compounds might exhibit biological activity, while others might be used as intermediates in chemical reactions.

Safety and Hazards

The safety and hazards associated with a compound depend on its specific structure and properties. It’s important to consult the Material Safety Data Sheet (MSDS) or other safety resources for information on handling, storage, and disposal.

Future Directions

The future directions in the research and application of a compound depend on its properties and potential uses. For example, new synthetic methods might be developed, or new applications might be found in areas such as medicine, materials science, or environmental science.